Di-mu-chlorobis[2-[(dimethylamino)methyl]-4,6-dimethoxyphenyl-C,N]dipalladium(II)

• IUPAC Name: dichloroniopalladium;1-(3,5-dimethoxybenzene-6-id-1-yl)-N,N-dimethylmethanamine;palladium
• InChI: InChI=1S/2C11H16NO2.2ClH.2Pd/c2*1-12(2)8-9-5-10(13-3)7-11(6-9)14-4;;;;/h2*5,7H,8H2,1-4H3;2*1H;;/q2*-1;;;;+2
• InChI Key: KMCZAHZAAFWMFF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=[C-]C(=CC(=C1)OC)OC.CN(C)CC1=[C-]C(=CC(=C1)OC)OC.[ClH+][Pd][ClH+].[Pd]
• Molecular Formula: C22H34Cl2N2O4Pd2
• Molecular Weight: 674.3 g/mol

Description

Palladium complexes, like the one , play a crucial role in organometallic chemistry due to their versatile applications in catalysis, including coupling reactions and organic synthesis. These complexes often feature unique structural arrangements and chemical reactivity patterns attributable to the palladium center and its coordination environment.

Synthesis Analysis

The synthesis of palladium complexes typically involves the reaction of palladium(II) salts with ligands containing nitrogen, phosphorus, or carbon donors under controlled conditions. For example, the synthesis of related dipalladium(II) complexes can involve reactions between palladium(II) chloride and specific ligands, leading to chloro-bridged dimeric structures (McCindle & McAlees, 1983).

Molecular Structure Analysis

The molecular structure of palladium complexes often features a square planar or slightly tetrahedral geometry around the palladium center, with bridging chloro ligands stabilizing dimeric forms. X-ray crystallography provides insights into these structures, revealing the coordination environment and bond distances crucial for understanding the complex's reactivity and properties (Oda et al., 1970).

Chemical Reactions and Properties

Palladium complexes engage in various chemical reactions, including oxidative addition, reductive elimination, and ligand exchange, which are foundational to their catalytic abilities. For instance, certain palladium(II) complexes have been shown to facilitate the dimerization of arylalkynes under specific conditions, highlighting the complex's reactivity towards organic substrates (Bassetti et al., 2007).

Safety And Hazards

• GHS Classification : Not specified


• Transport Information : HS Number 2931.90.6000


• Safety Data Sheet (SDS) : Available for reference


• Regulated Items : Excluded from shipping on ice

Future Directions

Research on this compound could explore:

• Optimization of Catalytic Activity : Investigate modifications to enhance catalytic efficiency.


• Applications in Organic Synthesis : Explore new reactions where this complex can serve as an effective catalyst.


• Toxicity and Environmental Impact : Assess potential hazards and environmental implications.